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Compound of Interest

Compound Name: 3-Methylcyclopentanone

Cat. No.: B121447

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical information on the safe handling, storage, and
emergency procedures for 3-methylcyclopentanone. The following sections detail its physical
and chemical properties, potential hazards, and recommended safety protocols to ensure a
secure working environment for laboratory and drug development personnel.

Core Safety and Hazard Information

3-Methylcyclopentanone is classified as a flammable liquid.[1][2][3][4] Vapors may form
explosive mixtures with air and can travel to a source of ignition and flash back.[1][3] While
acute toxicity information is not readily available, it may cause irritation to the eyes, skin, and
respiratory tract.[2][5][6] Symptoms of overexposure may include headache, dizziness,
tiredness, nausea, and vomiting.[1][3]

GHS Classification

e Hazard Class: Flammable liquids, Category 3[2][4]
 Signal Word: Warning[1][3]

e Hazard Statement: H226 - Flammable liquid and vapor[2][3][4]

Physicochemical and Toxicological Data
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The following tables summarize the key quantitative data for 3-methylcyclopentanone.

Table 1: Physical and Chemical Properties

Property Value Source(s)

Molecular Formula CeH100 [21[7]

Molecular Weight 98.14 g/mol [2][7]

Appearance Colorless or pale yellow liquid [2][6]

Boiling Point 141.6 - 145 °C [718]

_ 34 -37°C (93.2-98.6 °F) -

Flash Point [7119]
closed cup

Density 0.913 g/mL at 25 °C [718]
5.8 mmHg @ 25 °C

Vapor Pressure ] [8]
(estimated)

Refractive Index 1.434 @ 20 °C [8]

N Soluble in water, ethanol,
Solubility [3][10]

methanol, isopropanol

Table 2: Toxicological Data
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Parameter Value Source(s)
No acute toxicity information is
o available for this product. The
Acute Toxicity ) ] ) [1][3][11]
toxicological properties have
not been fully investigated.
Germ Cell Mutagenicity No data available. [3]
No data available. There are
Carcinogenicity no known carcinogenic [3]
chemicals in this product.
Reproductive Toxicity No data available. [3][11]
STOT-Single Exposure No data available. [3][11]
STOT-Repeated Exposure No data available. [31[11]
Aspiration Hazard No data available. [3][11]

Handling and Storage Protocols

Proper handling and storage are crucial to minimize the risks associated with 3-

methylcyclopentanone.

Handling:

Avoid contact with skin and eyes.[12]

Avoid inhalation of vapor or mist.[11][13]

Keep away from sources of ignition - No smoking.[1][3][11]

Use only non-sparking tools.[1][3]

Take precautionary measures against static discharge.[1][3][11]

Handle in accordance with good industrial hygiene and safety practice.[3]

Use in a well-ventilated area.[5]
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e Ground/bond container and receiving equipment.[1]

Storage:

» Store in a cool, well-ventilated place.[1][11]

o Keep container tightly closed in a dry and well-ventilated place.[1][3][12]
e Store in a flammables area.[1][3]

o Keep away from heat, sparks, open flames, and hot surfaces.[1][3]

e Incompatible materials include strong oxidizing agents, strong bases, and strong reducing
agents.[1][3]

Personal Protective Equipment (PPE)

The following diagram outlines the recommended personal protective equipment when
handling 3-methylcyclopentanone.

Personal Protective Equipment (PPE) for 3-Methylcyclopentanone

Respiratory Protection
(Use in well-ventilated area.
Respirator may be needed for high concentrations.)

Required PPE Skin Protection
4 —®| (Chemical-resistant gloves and lab coat)

Eye/Face Protection
(Safety goggles or face shield)

Click to download full resolution via product page
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Recommended Personal Protective Equipment.

Emergency Procedures

In the event of an emergency, follow these procedures.

First-Aid Measures:

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Get immediate medical attention.[1]

o Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes. Get medical attention.[1]

e Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get immediate
medical attention.[1]

e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Drink plenty of water. Call a physician immediately.[1]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1][3][11] Water mist may be used to cool closed containers.[1][3]

» Specific Hazards: Flammable.[1][3] Containers may explode when heated.[3][5] Vapors may
form explosive mixtures with air.[3] Thermal decomposition can lead to the release of
irritating gases and vapors.[1][3]

o Protective Equipment: As in any fire, wear a self-contained breathing apparatus pressure-
demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[1][5]

Accidental Release Measures:

o Personal Precautions: Remove all sources of ignition.[1][11] Use spark-proof tools and
explosion-proof equipment.[1] Avoid breathing vapors, mist, or gas.[11][13]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[11][12]

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC169370050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC169370050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC169370050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC169370050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC169370050&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=11391767&countryCode=GB&language=en
https://www.chemicalbook.com/msds/3-methylcyclopentanone.htm
https://www.fishersci.com/store/msds?partNumber=AC169370050&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=11391767&countryCode=GB&language=en
https://www.fishersci.com/store/msds?partNumber=AC169370050&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=11391767&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=11391767&countryCode=GB&language=en
https://uwaterloo.ca/giga-to-nanoelectronics-centre/sites/default/files/uploads/files/cyclopentanone.pdf
https://www.fishersci.co.uk/store/msds?partNumber=11391767&countryCode=GB&language=en
https://www.fishersci.com/store/msds?partNumber=AC169370050&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=11391767&countryCode=GB&language=en
https://www.fishersci.com/store/msds?partNumber=AC169370050&countryCode=US&language=en
https://uwaterloo.ca/giga-to-nanoelectronics-centre/sites/default/files/uploads/files/cyclopentanone.pdf
https://www.fishersci.com/store/msds?partNumber=AC169370050&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-methylcyclopentanone.htm
https://www.fishersci.com/store/msds?partNumber=AC169370050&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-methylcyclopentanone.htm
https://www.chemicalbook.com/msds/r-3-methylcyclopentanone.htm
https://www.chemicalbook.com/msds/3-methylcyclopentanone.htm
https://dept.harpercollege.edu/chemistry/msds/Cyclopentanone.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

o Containment and Cleaning: Contain spillage, and then collect with an electrically protected
vacuum cleaner or by wet-brushing and place in a container for disposal according to local
regulations.[11]

The following workflow illustrates the general response to a chemical spill.
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Chemical Spill Occurs

Contain Spill

Absorb with Inert Material

Collect and Place in a
Suitable Disposal Container

Decontaminate Spill Area

Dispose of Waste According to
Local Regulations

Click to download full resolution via product page

General Chemical Spill Response Workflow.
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Disposal Considerations

Waste from residues/unused products should be disposed of in accordance with local
regulations.[3] Empty containers retain product residue and can be dangerous; do not
pressurize, cut, weld, braze, solder, drill, grind, or expose empty containers to heat, sparks, or
open flames.[3][5] Dispose of contaminated packaging to a hazardous or special waste
collection point.[3]

Experimental Protocols

Detailed experimental protocols for the determination of toxicological properties of 3-
methylcyclopentanone are not readily available in the public domain. The safety data sheets
consistently indicate that the toxicological properties have not been fully investigated.[3][11]
Researchers should exercise caution and handle the substance as a potentially hazardous
material.

Conclusion

This guide provides a comprehensive overview of the safety, handling, and emergency
procedures for 3-methylcyclopentanone based on currently available information. Adherence
to these guidelines is essential for maintaining a safe laboratory environment. Given the limited
toxicological data, a conservative approach to handling and exposure control is strongly
recommended. Always consult the most recent Safety Data Sheet (SDS) from your supplier
before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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